Cas no 203792-25-0 (4-Aminomethyl-thiophene-2-carbonitrile hydrochloride)

• Product Name: 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride
• CAS No: 203792-25-0
• MF: C₆H₇ClN₂S
• MW: 174.651178598404
• MDL: MFCD06658319
• CID: 909680
• PubChem ID: 21866493
• Update Time: 2025-10-24

4-Aminomethyl-thiophene-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)thiophene-2-carbonitrile hydrochloride
• 4-(aminomethyl)-2-Thiophenecarbonitrile hydrochloride
• 4-AMINOMETHYL-THIOPHENE-2-CARBONITRILE,
• 4-AMINOMETHYL-THIOPHENE-2-CARBONITRILE HYDROCHLORIDE
• A814502
• CTK8H5148
• KB-118933
• PubChem16602
• SureCN5987511
• DTXSID70619087
• MFCD06658319
• 4-(Aminomethyl)thiophene-2-carbonitrile--hydrogen chloride (1/1)
• CS-0341526
• AT39515
• DB-066180
• 4-(aminomethyl)thiophene-2-carbonitrile;hydrochloride
• SB35188
• 4-(aminomethyl)thiophene-2-carbonitrilehydrochloride
• 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride, AldrichCPR
• AKOS022185442
• SCHEMBL5987511
• 203792-25-0
• 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride

• MDL： MFCD06658319
• Inchi： 1S/C6H6N2S.ClH/c7-2-5-1-6(3-8)9-4-5;/h1,4H,2,7H2;1H
• InChI Key： DUNNSMPSOCGFDV-UHFFFAOYSA-N
• SMILES： Cl.S1C(C#N)=CC(=C1)CN

Computed Properties

• Exact Mass: 174.00200
• Monoisotopic Mass: 174.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.05000
• LogP: 2.58078

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride

Comprehensive Overview of 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride (CAS No. 203792-25-0)

4-Aminomethyl-thiophene-2-carbonitrile hydrochloride (CAS No. 203792-25-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its thiophene backbone and aminomethyl functional group, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers frequently search for terms like "thiophene derivatives in medicine" or "carbonitrile applications in synthesis," reflecting the growing interest in its versatile properties.

The molecular structure of 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride combines a thiophene ring with a cyano group and a protonated aminomethyl moiety, making it a valuable intermediate in heterocyclic chemistry. Its CAS No. 203792-25-0 is often referenced in patents and academic papers, particularly in studies exploring bioactive molecule design or small-molecule inhibitors. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as they serve as building blocks for high-throughput screening libraries.

In the context of green chemistry, 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride is also studied for its potential in sustainable synthesis routes. Queries like "eco-friendly thiophene synthesis" or "non-toxic nitrile compounds" align with the industry's shift toward environmentally benign processes. The compound's stability and solubility profile make it suitable for catalytic reactions and multi-step organic transformations, addressing common challenges in process optimization.

From a commercial perspective, suppliers and manufacturers often emphasize the compound's purity (>98%) and compliance with Good Manufacturing Practices (GMP). Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its quality, ensuring consistency for end-users in pharmaceutical R&D and academic laboratories. The demand for custom synthesis services for derivatives of this compound has also risen, driven by its relevance in targeted therapy development.

Emerging applications of 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride include its role in fluorescence labeling and polymeric materials, where its electron-rich thiophene core enhances photophysical properties. Searches for "thiophene-based sensors" or "conductive polymers" underscore its interdisciplinary utility. Furthermore, its compatibility with microwave-assisted synthesis techniques aligns with the demand for faster, energy-efficient methodologies in modern labs.

In summary, 4-Aminomethyl-thiophene-2-carbonitrile hydrochloride (CAS No. 203792-25-0) represents a critical tool for chemists and researchers exploring heterocyclic frameworks, drug-like molecules, and advanced materials. Its integration into high-value research pipelines and alignment with sustainability goals ensure its continued relevance in scientific innovation.